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Compound of Interest

Compound Name: Dichlofluanid

Cat. No.: B1670457

Introduction

Dichlofluanid, chemically known as N-dichlorofluoromethylthio-N’, N'-dimethyl-N-
phenylsulfamide, is a broad-spectrum sulfamide fungicide.[1][2] It was developed and
introduced for its protective action against a variety of fungal pathogens in agricultural and
horticultural crops. This guide provides an in-depth technical overview of the history of its use,
mode of action, regulatory journey, and the experimental methodologies employed in its
evaluation.

Historical Development and Regulatory Status

Dichlofluanid was first developed by Bayer AG and introduced to the market in 1964 under the
trade names Euparen and Elvaron.[1] It was initially registered for use as a fungicide on plants
in 1965.[2][3][4] The use of Dichlofluanid expanded across Europe for several decades.[5]
However, its approval for use in plant protection products in the European Union was later
withdrawn.[2] The manufacturer did not seek a new registration under the EU's Directive
91/414/EWG by 2003, leading to its removal from the market for agricultural applications.[4]
While it is no longer approved for agricultural use in the EU, it has received approval as a
biocide for use in antifouling products.[4][6][7]
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Figure 1: Timeline of Dichlofluanid's History.

Agricultural Applications

Dichlofluanid was widely used to control a range of fungal diseases on various crops. Its
applications included the protection of fruits, vegetables, and ornamental plants.[1] It was also
utilized as a wood preservative.[1]
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Crop Target Pathogen/Disease

Apple Scab (Venturia inaequalis), Brown Rot,
Apples, Pears .
Storage Diseases[1]

Strawberries Gray Mold (Botrytis cinerea), Leather Rot[1][5]
Grapes Downy Mildew, Botrytis[1][5]

Berries Gray Mold (Botrytis cinerea)[1]

Stone Fruits Clasterosporium spp.

Tomatoes, Cucurbits Downy Mildew

Ornamentals Fungal diseases|1]

Mode of Action

Dichlofluanid is a multi-site fungicide with protective action.[3] Its primary mode of action is the
inhibition of fungal spore germination.[3] It achieves this by binding with thiol groups, including
the tripeptide glutathione, which in turn inhibits mitochondrial respiration and lipid peroxidation
in the fungal cells.
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Figure 2: Simplified Mode of Action of Dichlofluanid.

Quantitative Data
Residue Levels from Supervised Trials

The following table summarizes residue data of Dichlofluanid and its metabolite, N', N'-
dimethyl-N-phenyl sulphamide (DMSA), from supervised trials conducted in Germany, England,
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and Finland.[5]

Crop Pre-harvest Interval Dichlofluanid DMSA Residue
(days) Residue (ppm) (ppm)

Apples 10-14 0.2-3.2 Not determined

Strawberries 11-14 n.d. - 3.6 0.25-3.1

Raspberries 7 59-138 0.65-6.4

13-14 2.3-105 0.45-4.0

Fresh Currants 14 09-22 0.8-1.0

Grapes 40 - 50 0.7-10.9 0.25-4.4

Lettuce 14 n.d.-0.3 0.8-25

Tomatoes 5-7 0.1-0.2 0.1-0.9

n.d. = not detected

Toxicological Data

Test Organism Value
LD50 (oral) Rat 500 mg/kg[4]
LD50 (transdermal) Rat 1000 mg/kg[4]

Experimental Protocols
Residue Analysis

The determination of Dichlofluanid residues in agricultural commodities typically involves
solvent extraction, cleanup, and instrumental analysis.[8][9]

1. Sample Preparation and Extraction:

o Arepresentative sample of the vegetable or fruit is homogenized.
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The homogenized sample is extracted with an organic solvent mixture, such as acetone-
ethyl acetate (1:1, v/v).[9] For some methods, acetonitrile is used.[10]

. Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

The crude extract is cleaned up using a d-SPE method. This often involves adding a mixture
of primary secondary amine (PSA) to remove organic acids, graphitized carbon black (GCB)
to remove pigments, and anhydrous magnesium sulfate (MgSO4) to remove water.[9] The
exposure time to PSA can be a critical factor as Dichlofluanid can degrade at a basic pH.
[11]

. Instrumental Analysis:

The final extract is analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or
Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9][10]

o GC-MS: Provides high separation efficiency and accurate structural information, making it
a powerful tool for detecting Dichlofluanid residues.[8]

o LC-MS/MS: Used with an electrospray ionization (ESI) source for sensitive and selective
guantification.[10]
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Figure 3: Workflow for Dichlofluanid Residue Analysis.

Toxicological Studies
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A variety of toxicological studies have been conducted to assess the safety of Dichlofluanid.

o Acute Toxicity: These studies determine the lethal dose (LD50) from a single exposure. For
Dichlofluanid, oral and dermal LD50 values in rats have been established.[4]

o Genotoxicity: Assays are performed to evaluate the potential for a substance to cause DNA
damage. Dichlofluanid has been tested for genotoxicity using methods such as the sister
chromatid exchange assay in Chinese hamsters.[12][13]

o Chronic Toxicity: These studies involve long-term exposure to the substance to assess
potential adverse health effects. Chronic toxicity tests have been performed on various
organisms, including marine invertebrates.[14]

Efficacy Trials

Efficacy trials are essential to demonstrate that a fungicide effectively controls the target
disease under field conditions. While specific protocols for Dichlofluanid are not detailed in the
provided results, the general principles for such trials are well-established.[15]

o Experimental Design: Trials are typically set up using a randomized block design to minimize
the effects of field variability.[15]

e Treatments: The trials include the test product (Dichlofluanid formulation) at various
application rates, an untreated control, and often a reference product (a standard fungicide
for comparison).[15]

» Application: The fungicide is applied using commercial-scale equipment to simulate real-
world usage.

e Assessment: Disease incidence and severity are assessed at regular intervals after
application and compared between the different treatment groups.

 Statistical Analysis: The collected data is statistically analyzed to determine if the observed
effects of the fungicide are significant.

Discovery & Screening IS Field & Toxicology Testing Regulatory Review Commercialization & Post-Market
(~1 in 10,000) (Efficacy, Environmental Fate, Toxicity) (e.g., EPA, EU) Monitoring
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Figure 4: General Pesticide Development and Registration Process.

Conclusion

Dichlofluanid served as an important fungicide in agriculture for several decades, offering
broad-spectrum control of various fungal diseases. Its history reflects the typical lifecycle of a
pesticide, from development and widespread use to eventual regulatory changes leading to its
withdrawal from agricultural applications in certain regions. The scientific methodologies
developed for its analysis and evaluation continue to be relevant in the field of pesticide
science.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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